Cas no 91752-88-4 (4-(4-Propylcyclohexyl)-1-(2,4,6-trifluorophenyl)cyclohexan-1-ol)

• Product Name: 4-(4-Propylcyclohexyl)-1-(2,4,6-trifluorophenyl)cyclohexan-1-ol
• CAS No: 91752-88-4
• MF: C₂₁H₂₉F₃O
• MW: 354.449577093124
• CID: 2845294
• PubChem ID: 71328468
• Update Time: 2025-04-21

4-(4-Propylcyclohexyl)-1-(2,4,6-trifluorophenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 91752-88-4
• DTXSID30757419
• 1~2~,1~4~,1~6~-Trifluoro-3~4~-propyl-2~3~,2~4~,2~5~,2~6~,3~1~,3~2~,3~3~,3~4~,3~5~,3~6~-decahydro[1~1~,2~1~:2~4~,3~1~-terphenyl]-2~1~(2~2~H)-ol
• 4-(4-Propylcyclohexyl)-1-(2,4,6-trifluorophenyl)cyclohexan-1-ol

• Inchi： 1S/C21H29F3O/c1-2-3-14-4-6-15(7-5-14)16-8-10-21(25,11-9-16)20-18(23)12-17(22)13-19(20)24/h12-16,25H,2-11H2,1H3
• InChI Key： KAHNDJVVXSEMMQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1(CCC(CC1)C1CCC(CCC)CC1)O)F)F

Computed Properties

• Exact Mass: 354.21705003Da
• Monoisotopic Mass: 354.21705003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 20.2Ų